Cas no 28745-14-4 (1H-Pyrazole-3-carbonitrile,4-amino-5-methyl-)

• Product Name: 1H-Pyrazole-3-carbonitrile,4-amino-5-methyl-
• CAS No: 28745-14-4
• MF: C₅H₆N₄
• MW: 122.12793970108
• CID: 289331
• PubChem ID: 268859
• Update Time: 2025-04-19

1H-Pyrazole-3-carbonitrile,4-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile,4-amino-5-methyl-
• 4-amino-5-methyl-1H-pyrazole-3-carbonitrile
• 4-amino-5-cyano-3-methylpyrazole
• 4-amino-5-methyl-1(2)H-pyrazole-3-carbonitrile
• AC1L6L63
• AC1Q4RKP
• AG-K-67439
• AR-1G0727
• CTK4G2015
• NSC109314
• SureCN1558012
• 4-amino-3-cyano-5-methylpyrazole
• NSC-109314
• AKOS006342114
• 28745-14-4
• DTXSID90296435
• SCHEMBL1558012

• Inchi： 1S/C5H6N4/c1-3-5(7)4(2-6)9-8-3/h7H2,1H3,(H,8,9)
• InChI Key： FMPXYDMXPUDEJG-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C#N)=N1)N

Computed Properties

• Exact Mass: 122.05938
• Monoisotopic Mass: 122.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• XLogP3: 0.5

Experimental Properties

• Density: 1.32
• Boiling Point: 438.4°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.596
• PSA: 78.49
• LogP: 0.75318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles